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Compound of Interest

2,5-Dimethoxy-4-
Compound Name: )
ethylphenethylamine

Cat. No.: B1664022

An In-depth Technical Guide to the Chemical Properties and Stability of 2,5-Dimethoxy-4-
ethylphenethylamine (2C-E)

Abstract

2,5-Dimethoxy-4-ethylphenethylamine, commonly known as 2C-E, is a synthetic psychedelic
compound belonging to the 2C family of phenethylamines. First synthesized by Alexander
Shulgin, it is recognized for its potent psychedelic effects, which are primarily mediated through
its interaction with serotonin receptors.[1][2][3] This technical guide provides a comprehensive
overview of the chemical properties, stability, and pharmacological profile of 2C-E, intended for
researchers, scientists, and drug development professionals. The document details its
physicochemical characteristics, storage and stability considerations, mechanism of action, and
established analytical and synthetic methodologies.

Chemical and Physical Properties

2C-E is structurally characterized by a phenethylamine core with methoxy groups at the 2 and
5 positions and an ethyl group at the 4 position of the phenyl ring.[2][3] The free base form of
2C-E exists as a colorless oil.[1][4] For laboratory use and research, it is typically converted
into its hydrochloride (HCI) salt, which presents as a colorless to off-white crystalline powder.[1]
[2] This salt form offers improved stability and handling characteristics.
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The fundamental chemical and physical properties of 2C-E and its hydrochloride salt are

summarized in the table below. There are some discrepancies in the reported melting point for

the hydrochloride salt, which may be attributable to variations in purity or analytical technique.

Property Value Reference(s)
2-(4-ethyl-2,5-

IUPAC Name dimethoxyphenyl)ethan-1- [11[2]
amine
4-Ethyl-2,5-

Synonyms dimethoxyphenethylamine, [1][5]

Aquarust, Eternity

Molecular Formula

C12H19NO2 (Freebase)
C12H19NO2 « HCI

[1](61[7]

(Hydrochloride)
) 209.29 g/mol (Freebase) 245.7
Molecular Weight ) [1][61[71[8]
g/mol (Hydrochloride)
Colorless oil (Freebase)
Colorless to off-white
Appearance [11[2]

crystalline powder
(Hydrochloride)

Melting Point (HCI)

208.5-210.5 °C (Shulgin) 247-
249 °C (Commercial Sample
MSDS)

[1]i4]8]

Boiling Point (Freebase)

90-100 °C at 0.25 mmHg

[1]14]

Purity (Research Grade)

=298%

[2]

Solubility

The hydrochloride salt of 2C-E demonstrates solubility in a range of solvents, a critical

consideration for preparing solutions for analytical and experimental purposes. Quantitative

solubility data is presented below.
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Solvent Solubility (mg/mL) Reference(s)
Water >70 (at 20 °C) [1]12]
Ethanol 30 [5107]
DMSO 20 [5107]
DMF 20 [5107]
PBS (pH 7.2) 5 [51[7]

Stability and Storage

Proper storage is essential to maintain the integrity and purity of 2C-E. Research-grade 2C-E
hydrochloride is reported to be stable for at least two years when stored correctly.[5][9]

Recommended Storage Conditions:

o Temperature: For long-term stability, storage at -20°C is recommended.[5] Refrigeration at
temperatures between 2°C and 8°C is also advised.[2]

o Atmosphere: Store in airtight containers to prevent degradation from atmospheric
components.[2]

» Light and Moisture: The compound should be protected from light and moisture.[2]

Pharmacology and Mechanism of Action

2C-E's psychoactive effects are primarily attributed to its function as a serotonin receptor
agonist.[1] It displays a high affinity for the 5-HT2 receptor subtypes, particularly 5-HTza, 5-
HTzs, and 5-HT2-.[2][10] The psychedelic properties are thought to be mediated specifically by
the activation of the 5-HTza receptor.[1][2] Unlike some other phenethylamines, 2C-E has
negligible activity as a monoamine releasing agent or reuptake inhibitor.[1][2][10] The 5-HT2-
receptor, a G protein-coupled receptor (GPCR), is coupled to Gg/Gi1 proteins, initiating a
downstream signaling cascade upon activation.[11]
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Figure 1: 2C-E Serotonin 5-HT2A Receptor Signaling Pathway
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Figure 1: 2C-E Serotonin 5-HT2A Receptor Signaling Pathway

Experimental Protocols

Synthesis

The original synthesis of 2C-E was documented by Alexander Shulgin in his book PiIHKAL.[1]
[12] The multi-step process begins with commercially available starting materials and involves

several key chemical transformations.

Experimental Workflow for Synthesis of 2C-E (Shulgin Method)
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Figure 2: General Synthesis Workflow for 2C-E
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Figure 2: General Synthesis Workflow for 2C-E
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Protocol Summary:

¢ Acylation: A suspension of anhydrous aluminum chloride in dichloromethane is treated with
acetyl chloride. This mixture is then added to a solution of p-dimethoxybenzene to yield 2,5-
dimethoxyacetophenone.[12]

» Reduction to Ethylbenzene: The ketone is reduced using hydrazine and potassium hydroxide
in triethylene glycol at high temperature, yielding 2,5-dimethoxy-1-ethylbenzene.[12]

» Formylation: The ethylbenzene derivative is formylated to introduce an aldehyde group at the
4-position, producing 2,5-dimethoxy-4-ethylbenzaldehyde.[12]

» Nitrostyrene Formation: The aldehyde is condensed with nitromethane in the presence of a
catalyst like ammonium acetate to form the corresponding nitrostyrene intermediate.[12]

» Final Reduction: The nitrostyrene is reduced to the primary amine using a strong reducing
agent such as lithium aluminum hydride (LAH), yielding the final product, 2C-E.[12]

Analytical Methods

The identification and quantification of 2C-E in laboratory samples or seized materials rely on
standard analytical chemistry techniques. 2C-E is a basic compound that is amenable to
chromatographic analysis.[13]
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Method Description Reference(s)

A common method for
separation and identification.

The compound
Gas Chromatography-Mass

chromatographs well. [13]
Spectrometry (GC-MS)

SWGDRUG provides
standardized parameters for

analysis.

Also suitable for the analysis of

Liquid Chromatography-Mass 2C-E, offering an alternative to

13
Spectrometry (LC-MS) GC-MS, particularly for [13]
samples in complex matrices.
] Used for structural elucidation
Nuclear Magnetic Resonance ] )
and confirmation of [9]
(NMR) . :
synthesized material.
High-Performance Liquid Used to assess the purity of ]
Chromatography (HPLC) research-grade material.

General Protocol for GC-MS Analysis: A detailed protocol would be dependent on the specific
instrumentation and column used. However, a general procedure involves:

o Sample Preparation: The sample (e.g., crystalline powder) is dissolved in a suitable organic
solvent like methanol or ethanol.

« Injection: A small volume of the prepared sample is injected into the GC inlet.

e Separation: The sample is vaporized and travels through a capillary column (e.g., a non-
polar DB-5 or similar), where it is separated based on its boiling point and interaction with the
stationary phase.

o Detection (MS): As the compound elutes from the column, it enters the mass spectrometer,
where it is ionized (typically by electron impact), fragmented, and detected.
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» Data Analysis: The resulting mass spectrum, which shows a unique fragmentation pattern, is
compared against a reference library for positive identification. The retention time from the
chromatogram provides an additional layer of confirmation.

Conclusion

2,5-Dimethoxy-4-ethylphenethylamine (2C-E) is a potent serotonergic agonist with well-
defined chemical properties. Its synthesis, while multi-stepped, follows established organic
chemistry principles. The hydrochloride salt is the preferred form for research due to its
crystalline nature and enhanced stability. For maintaining the compound's integrity, adherence
to recommended storage conditions—cool, dark, dry, and airtight—is critical. The established
analytical methods, particularly GC-MS and LC-MS, provide reliable means for its identification
and purity assessment. This guide consolidates the key technical information on 2C-E to
support its use in controlled scientific and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical properties and stability of 2,5-Dimethoxy-4-
ethylphenethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664022#chemical-properties-and-stability-of-2-5-
dimethoxy-4-ethylphenethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.2c-e.com/
https://www.soft-tox.org/assets/NPSLiterature/2C-E.pdf
https://www.benchchem.com/product/b1664022#chemical-properties-and-stability-of-2-5-dimethoxy-4-ethylphenethylamine
https://www.benchchem.com/product/b1664022#chemical-properties-and-stability-of-2-5-dimethoxy-4-ethylphenethylamine
https://www.benchchem.com/product/b1664022#chemical-properties-and-stability-of-2-5-dimethoxy-4-ethylphenethylamine
https://www.benchchem.com/product/b1664022#chemical-properties-and-stability-of-2-5-dimethoxy-4-ethylphenethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

